Cas no 944892-04-0 (6-methyl-2-oxo-1,2-dihydropyrimidine-4-carbonitrile)

• Product name: 6-methyl-2-oxo-1,2-dihydropyrimidine-4-carbonitrile
• CAS No: 944892-04-0
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 5233147
• PubChem ID: 17244521

6-methyl-2-oxo-1,2-dihydropyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarbonitrile, 1,2-dihydro-6-methyl-2-oxo-
• 6-methyl-2-oxo-1,2-dihydropyrimidine-4-carbonitrile

• Inchi： 1S/C6H5N3O/c1-4-2-5(3-7)9-6(10)8-4/h2H,1H3,(H,8,9,10)
• InChI Key： OTKHLNMEHLPOAL-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=CC(C#N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-methyl-2-oxo-1,2-dihydropyrimidine-4-carbonitrile

Recent Advances in the Study of 6-Methyl-2-oxo-1,2-dihydropyrimidine-4-carbonitrile (CAS: 944892-04-0)

The compound 6-methyl-2-oxo-1,2-dihydropyrimidine-4-carbonitrile (CAS: 944892-04-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidine core, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have explored its synthesis, structural modifications, and biological activities, providing valuable insights into its mechanism of action and therapeutic utility.

One of the key areas of research focuses on the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-methyl-2-oxo-1,2-dihydropyrimidine-4-carbonitrile exhibits selective inhibition against specific kinase targets, including EGFR and VEGFR2, which are implicated in tumor growth and angiogenesis. The study highlighted the compound's ability to bind to the ATP-binding site of these kinases, thereby disrupting their activity and inhibiting downstream signaling pathways.

In addition to its kinase inhibitory properties, recent investigations have also explored the antimicrobial potential of 6-methyl-2-oxo-1,2-dihydropyrimidine-4-carbonitrile. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis and disrupt essential metabolic pathways.

The synthesis and optimization of 6-methyl-2-oxo-1,2-dihydropyrimidine-4-carbonitrile have also been a focal point of recent research. A novel synthetic route, described in a 2023 article in Organic Process Research & Development, offers improved yield and scalability compared to traditional methods. This advancement is particularly significant for the large-scale production of the compound and its derivatives, facilitating further preclinical and clinical studies. The study also emphasized the importance of optimizing reaction conditions to minimize byproducts and enhance purity.

Despite these promising findings, challenges remain in the development of 6-methyl-2-oxo-1,2-dihydropyrimidine-4-carbonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research aims to explore the compound's potential in combination therapies and its application in treating drug-resistant infections and malignancies.

In conclusion, 6-methyl-2-oxo-1,2-dihydropyrimidine-4-carbonitrile (CAS: 944892-04-0) represents a versatile scaffold with significant therapeutic potential. Recent studies have shed light on its kinase inhibitory and antimicrobial properties, as well as advancements in its synthesis and optimization. Continued research in this area holds promise for the development of novel treatments for a variety of diseases, underscoring the importance of this compound in the field of chemical biology and pharmaceutical research.